Cas no 62763-36-4 (3-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester)

• Product Name: 3-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester
• CAS No: 62763-36-4
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 431997
• PubChem ID: 71382991
• Update Time: 2025-04-19

3-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester
• tert-butyl 4-methylpent-3-enoate
• 62763-36-4
• SCHEMBL11591459
• DTXSID10805341

• Inchi： 1S/C10H18O2/c1-8(2)6-7-9(11)12-10(3,4)5/h6H,7H2,1-5H3
• InChI Key： PRGPCGGCFOOXPE-UHFFFAOYSA-N
• SMILES： O(C(C/C=C(\C)/C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3